Cas no 2460749-70-4 (Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate)
Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2460749-70-4
- EN300-6764295
- Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate
- lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate
-
- Inchi: 1S/C10H10N2O3.Li/c1-6-4-12-5-7(10(13)14)3-8(15-2)9(12)11-6;/h3-5H,1-2H3,(H,13,14);/q;+1/p-1
- InChI Key: AWJPLXIBXVVXFF-UHFFFAOYSA-M
- SMILES: O(C)C1=CC(C(=O)[O-])=CN2C=C(C)N=C21.[Li+]
Computed Properties
- Exact Mass: 212.07732059g/mol
- Monoisotopic Mass: 212.07732059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.7Ų
Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764295-0.05g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 0.05g |
$202.0 | 2025-03-12 | |
| Enamine | EN300-6764295-0.1g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 0.1g |
$301.0 | 2025-03-12 | |
| Enamine | EN300-6764295-0.25g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 0.25g |
$431.0 | 2025-03-12 | |
| Enamine | EN300-6764295-0.5g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 0.5g |
$679.0 | 2025-03-12 | |
| Enamine | EN300-6764295-1.0g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 1.0g |
$871.0 | 2025-03-12 | |
| Enamine | EN300-6764295-2.5g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 2.5g |
$1707.0 | 2025-03-12 | |
| Enamine | EN300-6764295-5.0g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 5.0g |
$2525.0 | 2025-03-12 | |
| Enamine | EN300-6764295-10.0g |
lithium(1+) ion 8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95.0% | 10.0g |
$3746.0 | 2025-03-12 | |
| 1PlusChem | 1P028NY2-50mg |
lithium(1+)ion8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95% | 50mg |
$303.00 | 2024-05-21 | |
| 1PlusChem | 1P028NY2-100mg |
lithium(1+)ion8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate |
2460749-70-4 | 95% | 100mg |
$434.00 | 2024-05-21 |
Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate
Introduction to Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 2460749-70-4)
Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, identified by its CAS number 2460749-70-4, belongs to the class of pyridine derivatives, which are widely studied for their biological activity. The presence of both methyl and methoxy substituents in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinct pharmacological properties.
The core structure of Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate consists of an imidazo[1,2-a]pyridine scaffold, a heterocyclic system that has been extensively explored for its role in drug development. This particular derivative has been synthesized with the intention of modulating specific biological pathways, making it a promising candidate for further investigation in medicinal chemistry. The carboxylate group at the 6-position adds another layer of functionality, potentially influencing both solubility and interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of such compounds with greater accuracy. Studies have indicated that the molecular geometry and electronic properties of Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate could make it an effective modulator of enzymes and receptors involved in neurological disorders. The imino and pyridine rings within its structure are particularly interesting, as they can engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding affinity.
In the context of current research, this compound has been examined for its potential role in treating conditions such as depression and anxiety. The 8-methoxy substituent is known to enhance metabolic stability while maintaining bioactivity, a desirable trait in drug candidates. Furthermore, the Lithium component, though not directly involved in the primary pharmacological action, may contribute to overall efficacy through synergistic effects with the main scaffold. This dual functionality makes Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate a multifaceted compound worthy of further exploration.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged modern catalytic systems to optimize these processes, reducing waste and improving efficiency. The use of transition metal catalysts, such as palladium or copper complexes, has been particularly effective in facilitating key transformations within the imidazo[1,2-a]pyridine core. These advances in synthetic methodology have made it feasible to produce sufficient quantities for preclinical testing.
Preclinical studies have begun to unravel the biological significance of Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate by evaluating its interaction with various cellular targets. Initial findings suggest that it may inhibit the activity of enzymes associated with inflammation and oxidative stress, pathways that are often dysregulated in neurological disorders. Additionally, the compound's ability to cross the blood-brain barrier has been assessed, indicating potential for central nervous system applications. These results are promising but require further validation through more comprehensive studies.
The development of novel pharmaceuticals relies heavily on understanding how compounds interact with biological systems at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate's structure and dynamics. These analytical methods provide insights into conformational changes and binding affinities, which are critical for designing next-generation drugs. The integration of these techniques with computational modeling has accelerated the discovery process significantly.
As interest in targeted therapies grows, compounds like Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate offer hope for personalized medicine approaches. By tailoring molecular structures to interact specifically with disease-related targets, researchers aim to maximize therapeutic benefits while minimizing side effects. The unique combination of functional groups in this compound makes it an attractive candidate for such applications. Future research will likely focus on refining its pharmacological profile through structural modifications based on empirical data.
The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate must undergo extensive preclinical and clinical trials before it can be approved for medical use. However, preliminary data suggests that it may fill an unmet need in treating certain conditions without overlapping significantly with existing treatments—a desirable outcome for patients seeking new options.
In conclusion,Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 2460749-70-4) represents a significant advancement in pharmaceutical research due to its innovative structure and potential therapeutic applications. Its synthesis reflects modern organic chemistry techniques while its biological profile suggests promise for treating neurological disorders among other conditions. As research progresses,this compound will continue to be scrutinized for its efficacy and safety profiles before moving closer toward clinical application—potentially offering relief where it is most needed without unintended consequences.
2460749-70-4 (Lithium;8-methoxy-2-methylimidazo[1,2-a]pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)